Cas no 1805394-29-9 (3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805394-29-9
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4865140
• Update Time: 2025-08-05

3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-6-3(8(12,13)14)1-4(7(10)11)16-5(6)2-15/h1,7H
• InChI Key： KYQNEHLXQZHQST-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805394-29-9, known as 3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The pyridine ring serves as the core structure, with substituents at positions 2, 3, 4, and 6, each contributing distinct functional groups that influence the compound's reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-end applications. The presence of a cyano group at position 2 introduces electron-withdrawing effects, which can significantly alter the electronic environment of the pyridine ring. This makes the compound a promising candidate for use in electrochemical applications, such as in the development of advanced batteries and sensors.

The difluoromethyl group at position 6 and the trifluoromethyl group at position 4 further enhance the compound's stability and solubility properties. Fluorinated compounds are known for their resistance to harsh chemical environments and their ability to participate in unique bonding interactions. These characteristics make 3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine an ideal candidate for use in high-performance materials, such as fluoropolymers and specialty coatings.

Moreover, the chlorine substituent at position 3 introduces additional reactivity into the molecule, enabling it to undergo various nucleophilic and electrophilic substitutions. This versatility has led researchers to explore its potential as an intermediate in pharmaceutical synthesis. Recent studies have highlighted its role in drug design, particularly in the development of bioisosteres that can mimic natural compounds while offering improved pharmacokinetic profiles.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems. Regulatory bodies are closely monitoring such compounds to ensure their safe use and disposal.

The synthesis of 3-Chloro-2-cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of substituents onto the pyridine ring through directed metallation techniques and subsequent functionalization using electrophilic substitution methods. The use of palladium catalysts has been shown to significantly accelerate these reactions while maintaining high selectivity.

Looking ahead, this compound holds immense potential for innovation across multiple sectors. Its unique combination of electronic properties and chemical stability positions it as a key player in emerging technologies such as organic electronics and green chemistry. Researchers are actively exploring its integration into next-generation materials, aiming to unlock new possibilities for sustainable development.